Cas no 1780014-20-1 (2-(4-fluorophenyl)-5,7-dihydro-4H-pyrano[3,4-c]pyrazol-3-ol)

• Product Name: 2-(4-fluorophenyl)-5,7-dihydro-4H-pyrano[3,4-c]pyrazol-3-ol
• CAS No: 1780014-20-1
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 4733369
• Update Time: 2025-05-21

2-(4-fluorophenyl)-5,7-dihydro-4H-pyrano[3,4-c]pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-2,4,5,7-tetrahydropyrano[3,4-c]pyrazol-3-ol
• 2-(4-Fluorophenyl)-1,4,5,7-tetrahydropyrano[3,4-c]pyrazol-3-one
• 2-(4-fluorophenyl)-5,7-dihydro-4H-pyrano[3,4-c]pyrazol-3-ol

• Inchi： 1S/C12H11FN2O2/c13-8-1-3-9(4-2-8)15-12(16)10-5-6-17-7-11(10)14-15/h1-4,14H,5-7H2
• InChI Key： NCDMTOFVLWPKAK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C2CCOCC=2N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 362
• Topological Polar Surface Area: 41.6

Additional information on 2-(4-fluorophenyl)-5,7-dihydro-4H-pyrano[3,4-c]pyrazol-3-ol

Comprehensive Overview of 2-(4-fluorophenyl)-5,7-dihydro-4H-pyrano[3,4-c]pyrazol-3-ol (CAS No. 1780014-20-1)

The compound 2-(4-fluorophenyl)-5,7-dihydro-4H-pyrano[3,4-c]pyrazol-3-ol (CAS No. 1780014-20-1) is a heterocyclic organic molecule featuring a unique fusion of pyrano[3,4-c]pyrazole and a 4-fluorophenyl moiety. This structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of the fluorophenyl group enhances its metabolic stability, while the pyrazole core contributes to its versatility in drug design. Researchers are particularly interested in its applications as a scaffold for kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted therapy development.

In recent years, the demand for fluorinated heterocycles like 2-(4-fluorophenyl)-5,7-dihydro-4H-pyrano[3,4-c]pyrazol-3-ol has surged, driven by their improved pharmacokinetic properties. A common query among scientists is: "How does fluorination impact the bioavailability of such compounds?" Studies suggest that the 4-fluorophenyl substituent in this molecule reduces oxidative degradation, extending its half-life in vivo. Additionally, the pyrano[3,4-c]pyrazole framework offers a rigid geometry favorable for binding to enzymatic pockets, making it a candidate for cancer therapeutics and neuroprotective agents—topics frequently searched in academic databases.

Synthetic routes to CAS No. 1780014-20-1 often involve multicomponent reactions (MCRs), a hot topic in green chemistry. Innovators seek solvent-free methodologies or catalytic systems to optimize yield, reflecting the industry’s shift toward sustainable practices. Analytical techniques such as HPLC-MS and NMR are critical for characterizing this compound, addressing another frequent search: "What analytical tools validate the purity of fluorinated pyrazoles?" The compound’s logP and hydrogen-bonding capacity further make it a subject of computational chemistry studies, particularly in QSAR modeling.

Beyond pharmaceuticals, 2-(4-fluorophenyl)-5,7-dihydro-4H-pyrano[3,4-c]pyrazol-3-ol has potential in material science. Its conjugated system and electron-withdrawing fluorine atom enable applications in organic semiconductors or photocatalysts. This dual utility resonates with the growing interest in multifunctional molecules, a keyword trending in cross-disciplinary research. However, challenges like scale-up synthesis and regioselective functionalization remain active areas of investigation, as noted in recent patent filings.

To conclude, CAS No. 1780014-20-1 exemplifies the convergence of medicinal chemistry and advanced materials. Its structural novelty and adaptable reactivity position it as a valuable entity for future innovations, answering pressing questions in both academia and industry about fluorine’s role in modern compound design.